3-phenoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide
Description
3-phenoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide, also known as PTOP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Chemotherapy Agent
Compounds containing the acrylamide residue, such as 3-phenoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide, have been reported to be potentially biologically active and may act as precursors in many organic syntheses . This suggests that they could be used as active ingredients in chemotherapy, targeting various forms of cancer by interfering with cell division.
Organic Synthesis Precursor
The structure of this compound, determined using NMR spectroscopy and single crystal X-ray diffraction, indicates that it could serve as a precursor in the synthesis of more complex organic molecules . This is particularly relevant in the development of new pharmaceuticals and materials with specific properties.
Nonlinear Optical Material
Theoretical studies on similar compounds have shown that molecules like 3-phenoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide could be good candidates as nonlinear optical materials due to their structural and electronic properties . These materials are crucial for applications in photonics, such as in optical switches and modulators.
Dye-Sensitized Solar Cells (DSSC)
Compounds with similar structures have been used as important dyes in DSSCs . The optoelectronic properties of these compounds, such as their ability to absorb light and convert it into electrical energy, make them suitable for use in solar cells, contributing to the development of renewable energy technologies.
Biological Activity Studies
The wide range of biological activities exhibited by pyrazoles, which are part of the molecular structure of this compound, suggests that it could be used in biological activity studies . These studies could lead to the discovery of new drugs with therapeutic applications in various diseases.
Heterocyclic Compound Research
The thiophene ring system present in the compound is known to have many latent applications . Research into heterocyclic compounds containing thiophene moieties could lead to the development of new materials with unique chemical and physical properties, useful in various industrial applications.
properties
IUPAC Name |
3-phenoxy-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3S/c19-13(8-9-20-11-5-2-1-3-6-11)16-15-18-17-14(21-15)12-7-4-10-22-12/h1-7,10H,8-9H2,(H,16,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHGRZKRTWQASAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCC(=O)NC2=NN=C(O2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-phenoxy-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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